Cas no 2228379-59-5 (3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol
• CAS No: 2228379-59-5
• MF: C₁₄H₁₄F₂O₂
• MW: 252.256571292877
• CID: 6241590
• PubChem ID: 165977139
• Update Time: 2025-06-12

3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol
• EN300-1974468
• 2228379-59-5

• Inchi： 1S/C14H14F2O2/c1-18-12-7-6-10-4-2-3-5-11(10)13(12)14(15,16)8-9-17/h2-7,17H,8-9H2,1H3
• InChI Key： FEQZMZHPMJEBOH-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C(=CC=C2C=CC=CC=12)OC)F

Computed Properties

• Exact Mass: 252.09618601g/mol
• Monoisotopic Mass: 252.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol

3,3-Difluoro-3-(2-Methoxynaphthalen-1-yl)propan-1-ol: A Comprehensive Overview

3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol (CAS No. 2228379-59-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a 2-methoxynaphthalene moiety. These structural elements contribute to its potential therapeutic applications and have been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol is particularly noteworthy due to its combination of fluorine atoms and a naphthalene ring. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, often enhancing their metabolic stability and bioavailability. The presence of the 2-methoxynaphthalene moiety adds complexity to the molecule, potentially influencing its binding affinity to specific biological targets.

Recent research has focused on the potential therapeutic applications of 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol. Studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol has also been investigated for its analgesic effects. A preclinical study conducted by researchers at the University of California found that the compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or ion channels.

The pharmacokinetic profile of 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol has also been studied in detail. Research has shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

In terms of safety, preliminary toxicology studies have indicated that 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-ol is well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety assessments are essential before it can be advanced to clinical trials. Ongoing research aims to evaluate the long-term safety and efficacy of the compound in various disease models.

The potential applications of 3,3-difluoro-3-(2-methoxynaphthalen-1-y l)propan - 1 - ol strong > extend beyond inflammation and pain management. Recent studies have explored its potential as an antitumor agent. For example, a study published in the Cancer Research Journal reported that 3,3-difluoro - 3 - ( 2 - methoxy naphthalen - 1 - yl ) propan - 1 - ol strong > exhibited significant antiproliferative effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism behind this antitumor activity is thought to involve the induction of apoptosis and cell cycle arrest. p > < p >In conclusion ,< strong > 3 , 3 - difluoro - 3 - ( 2 - methoxy naphthalen - 1 - yl ) propan - 1 - ol strong > ( CAS No .< strong > 2228379 - 59 - 5 strong > ) represents a promising compound with diverse therapeutic potential . Its unique chemical structure , combined with its favorable pharmacokinetic properties , makes it an attractive candidate for further development in various medical applications . Ongoing research continues to uncover new insights into its biological activities and mechanisms , paving the way for potential breakthroughs in the treatment of inflammatory diseases , pain management , and cancer therapy . p > article > response >